Cas no 2092726-42-4 (4-(3-(Fluoromethyl)pyrrolidin-1-yl)aniline)

• Product Name: 4-(3-(Fluoromethyl)pyrrolidin-1-yl)aniline
• CAS No: 2092726-42-4
• MF: C₁₁H₁₅FN₂
• MW: 194.248605966568
• CID: 5723269
• PubChem ID: 121201020
• Update Time: 2025-05-21

4-(3-(Fluoromethyl)pyrrolidin-1-yl)aniline Chemical and Physical Properties

Names and Identifiers

• 4-(3-(fluoromethyl)pyrrolidin-1-yl)aniline
• 4-[3-(fluoromethyl)pyrrolidin-1-yl]aniline
• starbld0026038
• F1907-4555
• AKOS026709016
• 2092726-42-4
• Benzenamine, 4-[3-(fluoromethyl)-1-pyrrolidinyl]-
• 4-(3-(Fluoromethyl)pyrrolidin-1-yl)aniline

• Inchi： 1S/C11H15FN2/c12-7-9-5-6-14(8-9)11-3-1-10(13)2-4-11/h1-4,9H,5-8,13H2
• InChI Key： XVHPCRKMKCMNML-UHFFFAOYSA-N
• SMILES： FCC1CN(C2C=CC(=CC=2)N)CC1

Computed Properties

• Exact Mass: 194.12192665g/mol
• Monoisotopic Mass: 194.12192665g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 178
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 29.3Ų

Experimental Properties

• Density: 1.124±0.06 g/cm3(Predicted)
• Boiling Point: 357.0±17.0 °C(Predicted)
• pka: 6.31±0.40(Predicted)

Additional information on 4-(3-(Fluoromethyl)pyrrolidin-1-yl)aniline

Comprehensive Overview of 4-(3-(Fluoromethyl)pyrrolidin-1-yl)aniline (CAS No. 2092726-42-4)

4-(3-(Fluoromethyl)pyrrolidin-1-yl)aniline, with the CAS number 2092726-42-4, is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound features a unique molecular structure combining a pyrrolidine ring with a fluoromethyl group and an aniline moiety, making it a versatile intermediate for synthesizing bioactive molecules. Researchers are particularly interested in its potential applications in drug discovery, especially in targeting G-protein-coupled receptors (GPCRs) and enzyme inhibitors, which are hot topics in modern medicinal chemistry.

The compound’s fluoromethyl group enhances its metabolic stability and bioavailability, addressing a common challenge in drug development. Recent studies highlight its role in optimizing lead compounds for neurodegenerative diseases and oncology, aligning with the growing demand for innovative therapeutics. Additionally, its pyrrolidine scaffold is frequently explored in fragment-based drug design (FBDD), a trending approach in AI-driven drug discovery platforms. This connection to AI-assisted molecular optimization makes 4-(3-(Fluoromethyl)pyrrolidin-1-yl)aniline a subject of interest in both academic and industrial settings.

From a synthetic chemistry perspective, the compound’s aniline functionality allows for diverse derivatization, enabling the creation of libraries for high-throughput screening (HTS). Its CAS number 2092726-42-4 is often searched in databases like Reaxys and SciFinder, reflecting its relevance in structure-activity relationship (SAR) studies. Environmental and regulatory considerations also drive inquiries about its green chemistry compatibility, as industries prioritize sustainable synthesis methods.

In agrochemical applications, 4-(3-(Fluoromethyl)pyrrolidin-1-yl)aniline serves as a precursor for crop protection agents, leveraging its fluorine atom’s ability to improve pesticidal efficacy. This aligns with global trends toward precision agriculture and reduced environmental impact. The compound’s pyrrolidine core is also investigated for biodegradable formulations, addressing consumer concerns about chemical residues in food chains.

Analytical characterization of CAS 2092726-42-4 typically involves NMR spectroscopy, mass spectrometry, and HPLC purity analysis, ensuring compliance with stringent pharmaceutical standards. Its fluoromethyl group’s distinct spectral signature facilitates rapid identification, a feature valued in quality control (QC) protocols. Furthermore, computational tools like molecular docking and quantitative structure-property relationship (QSPR) models are increasingly applied to predict its interactions, reflecting the integration of digital chemistry in modern workflows.

Market-wise, the demand for 4-(3-(Fluoromethyl)pyrrolidin-1-yl)aniline is rising due to its role in patented drug candidates and agrochemical innovations. Suppliers often highlight its CAS number 2092726-42-4 in catalogs to cater to researchers seeking high-purity intermediates. The compound’s synergy with continuous flow chemistry—another trending topic—further boosts its appeal, as this method reduces waste and scales production efficiently.

In summary, 4-(3-(Fluoromethyl)pyrrolidin-1-yl)aniline (2092726-42-4) exemplifies the intersection of cutting-edge science and industrial applicability. Its structural features and multifunctional potential make it a cornerstone in next-generation chemical R&D, resonating with contemporary priorities like sustainability, AI integration, and therapeutic breakthroughs.